N-Cyclohexyl-N-methyl-8-azabicyclo[3.2.1]octan-3-amine
Overview
Description
N-Cyclohexyl-N-methyl-8-azabicyclo[3.2.1]octan-3-amine, also known as N-methylcyclohexylamine (NMCHA), is an organic compound that has been studied extensively for its various applications in the scientific and medical fields. NMCHA is a cyclic amine with a ring containing eight carbon atoms and three nitrogen atoms. It is a derivative of cyclohexane, and is a colorless liquid at room temperature. NMCHA has been used in various research applications, including as a reagent for the synthesis of other compounds and as a substrate for biochemical and physiological experiments.
Scientific Research Applications
NMR Spectroscopy and Computational Studies
Research has been conducted on tropane derivatives, including N-Cyclohexyl-N-methyl-8-azabicyclo[3.2.1]octan-3-amine, focusing on their stereochemistry in solution using NMR spectroscopy and computational methods. Studies like these are crucial for understanding the molecular behavior of such compounds in different environments, which is important for their application in various scientific fields (Lazny et al., 2012).
Labeling and Imaging Studies
A novel tropane derivative was labeled for use as an inhibitor of the dopamine transporter. This kind of research is significant in developing imaging agents for studying brain function and disorders (Gee, Moldt, & Gjedde, 1997).
Synthesis and Derivative Formation
Various studies have been conducted on the synthesis of derivatives of azabicyclo[3.2.1]octan-3-amine and related compounds. These synthetic approaches are vital for creating new molecules with potential therapeutic or industrial applications (Longobardi, Schenone, & Bondavalli, 1979).
Novel Compound Synthesis
Significant research efforts have been made in synthesizing novel compounds based on the azabicyclo[3.2.1]octan-3-amine framework. This research is foundational for discovering new drugs and materials with unique properties (Callis et al., 1996).
Pharmaceutical Relevance
The structure and synthesis of azabicyclo[3.2.1]octan-3-amine derivatives are being explored for their relevance in pharmaceuticals, particularly in drug development processes. Such studies are essential for the discovery of new medications (Sakai, Ridder, & Hartwig, 2006).
Muscarinic Activity
Research on aromatic heterocycles with the azabicyclo[3.3.0]octane ring, related to the azabicyclo[3.2.1]octan-3-amine structure, has shown significant potential in the development of drugs for Alzheimer's disease. Such studies contribute to understanding neurodegenerative diseases and finding treatments (Suzuki et al., 1999).
Receptor Activity
Azabicyclic amines, including those based on the azabicyclo[3.2.1]octan-3-amine structure, have been investigated for their activity in nicotinic acetylcholine receptor assays. This research is significant in the context of treating cognitive deficits in schizophrenia (Walker, Acker, Jacobsen, & Wishka, 2008).
properties
IUPAC Name |
N-cyclohexyl-N-methyl-8-azabicyclo[3.2.1]octan-3-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H26N2/c1-16(13-5-3-2-4-6-13)14-9-11-7-8-12(10-14)15-11/h11-15H,2-10H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XLFOFZOBMGBKMZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1CCCCC1)C2CC3CCC(C2)N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H26N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.37 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.